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Compound of Interest

Compound Name: Bromotrifluoroethylene

Cat. No.: B1204643 Get Quote

Application Notes and Protocols for
Bromotrifluoroethylene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of bromotrifluoroethylene (BTFE) in a laboratory setting. Adherence to these

guidelines is crucial to mitigate the risks associated with this hazardous chemical.

Introduction
Bromotrifluoroethylene (C₂BrF₃) is a colorless, highly flammable gas with a musty,

phosgene-like odor.[1] It is a valuable reagent in the synthesis of trifluorovinyl compounds.[1]

However, it also presents significant health and safety hazards, including toxicity, flammability,

and the potential for spontaneous polymerization.[1][2] These protocols are designed to ensure

the safe use of bromotrifluoroethylene in a laboratory environment.

Hazard Identification and Data Summary
Bromotrifluoroethylene is classified as a highly flammable and reactive chemical, posing a

dangerous fire and explosion hazard.[2] It can also cause skin, eye, and respiratory irritation.[3]

[4][5]

Table 1: Physical and Chemical Properties of Bromotrifluoroethylene
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Property Value Reference

Chemical Formula C₂BrF₃ [1]

Molar Mass 160.921 g/mol [1][6]

Appearance Colorless gas [1][2][6]

Odor Moldy, phosgene-like [1]

Boiling Point -2.5 °C [1][6][7]

UN Number 2419 [1]

Table 2: GHS Hazard Statements for Bromotrifluoroethylene

Hazard Code Statement Reference

H220 Extremely flammable gas [1][6]

H280
Contains gas under pressure;

may explode if heated
[1][5][6]

H315 Causes skin irritation [1][3][5][6]

H319 Causes serious eye irritation [1][3][5][6]

H330 Fatal if inhaled [6]

H332 Harmful if inhaled [1][3][5][6]

H335 May cause respiratory irritation [1][3][4][5][6]

Safe Handling and Storage Workflow
The following diagram outlines the essential workflow for the safe handling and storage of

bromotrifluoroethylene in the laboratory.
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Safe Handling and Storage Workflow for Bromotrifluoroethylene
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Caption: Workflow for safe handling and storage of bromotrifluoroethylene.
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Experimental Protocols
Due to the hazardous nature of bromotrifluoroethylene, all work must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE)
Before handling bromotrifluoroethylene, ensure the following PPE is worn:

Eye Protection: Tightly fitting safety goggles with side-shields or a full-face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[3][4]

Body Protection: A flame-retardant lab coat and appropriate protective clothing.[2][3]

Respiratory Protection: If exposure limits are exceeded, a full-face respirator with appropriate

cartridges is necessary.[3] For emergency situations, a self-contained breathing apparatus

(SCBA) should be used.[3]

Engineering Controls
Ventilation: All handling of bromotrifluoroethylene must be performed in a well-ventilated

area, with a strong recommendation for using a chemical fume hood.[2][3][4]

Ignition Sources: All sources of ignition, such as open flames, sparks, and hot surfaces, must

be eliminated from the work area.[2][3] Use only non-sparking tools and explosion-proof

equipment.[2][3]

Grounding: Metal containers used for transferring bromotrifluoroethylene should be

grounded and bonded to prevent static discharge.[2]

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[2][4]

General Handling Procedure for a Gas Cylinder
Training: Ensure you have received proper training on the handling of hazardous gases

before commencing any work.[2]
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Inspection: Upon receipt, visually inspect the cylinder for any signs of damage or leaks.

Transport: Use a cylinder cart to move the cylinder. Do not roll or drag the cylinder.

Securing: Securely fasten the cylinder in an upright position in a well-ventilated area or a gas

cabinet.[5]

Connection: Use appropriate regulators, tubing, and fittings designed for flammable and

corrosive gases. Check for leaks using a suitable leak detection solution (e.g., soapy water)

after making connections.

Operation: Open the cylinder valve slowly. Conduct all experimental work within a fume

hood.

Shutdown: When the experiment is complete, close the cylinder valve. Purge the system

with an inert gas (e.g., nitrogen or argon).

Disconnection: Once the system is purged and depressurized, disconnect the cylinder.

Replace the valve cap.

Storage Procedures
Proper storage of bromotrifluoroethylene is critical to prevent accidents.

Location: Store cylinders in a cool, dry, well-ventilated area away from heat, sunlight, and

sources of ignition.[2][3][4]

Segregation: Store bromotrifluoroethylene cylinders separately from incompatible

materials, especially oxidizing agents (e.g., perchlorates, peroxides, nitrates), strong acids,

and strong bases.[2][4][5]

Container: Keep the container tightly closed and properly labeled.[2][3]

Inhibitor: Bromotrifluoroethylene may polymerize spontaneously.[1] This can be inhibited

by the addition of tributylamine.[1][6][7] Check the supplier's information regarding the

presence of an inhibitor.
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Spill and Emergency Procedures
In the event of a leak or spill, immediate action is required.

Spill Response Decision Tree
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Bromotrifluoroethylene Spill Response

Gas Leak Detected
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Caption: Decision tree for responding to a bromotrifluoroethylene gas leak.
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First Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3][4]

Seek immediate medical attention.[3][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[3][4]

Remove contaminated clothing.[2] If skin irritation occurs, get medical help.[3] For contact

with the liquefied gas, which can cause frostbite, immerse the affected area in warm water.[2]

Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing.[3] Seek immediate medical attention.[4][5]

Ingestion: Ingestion is unlikely for a gas. If it occurs, do not induce vomiting and seek

immediate medical attention.[3][5]

Disposal Procedures
Waste Disposal: Bromotrifluoroethylene and any materials contaminated with it must be

disposed of as hazardous waste.[2] This should be done through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[3] Contact your

institution's Environmental Health and Safety (EHS) department for specific guidance.[2]

Container Disposal: Empty cylinders should be returned to the supplier. Never attempt to

refill or reuse cylinders. Contaminated packaging should be triple-rinsed (if appropriate for

the container type) and disposed of according to institutional and regulatory guidelines.[3]

The first rinse of a container that held a highly toxic substance should be collected as

hazardous waste.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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